Cas no 7384-18-1 (1-acetyl-1,2-dihydro-3H-Indazol-3-one)

• Product Name: 1-acetyl-1,2-dihydro-3H-Indazol-3-one
• CAS No: 7384-18-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 541907
• PubChem ID: 13551370
• Update Time: 2025-04-19

1-acetyl-1,2-dihydro-3H-Indazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1,2-dihydro-3H-Indazol-3-one
• 3H-Indazol-3-one, 1-acetyl-2,3-dihydro-
• 1-acetylindazolone
• 7384-18-1
• DTXSID201285497
• SCHEMBL9647747

• Inchi： 1S/C9H8N2O2/c1-6(12)11-8-5-3-2-4-7(8)9(13)10-11/h2-5H,1H3,(H,10,13)
• InChI Key： JIXVRPPVUXUYLO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C(C)=O)N1

Computed Properties

• Exact Mass: 176.059
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles